(1α)-4-(Chloromethyl)-7-oxo-8β-amino-2-thia-6-azabicyclo[4.2.0]octa-4-ene-5-carboxylic acid 4-methox
(1α)-4-(Chloromethyl)-7-oxo-8β-amino-2-thia-6-azabicyclo[4.2.0]octa-4-ene-5-carboxylic acid 4-methox
Brand Name:
Vulcanchem
CAS No.:
106773-36-8
VCID:
VC0018909
InChI:
InChI=1S/C16H17ClN2O4S/c1-22-11-4-2-9(3-5-11)7-23-16(21)13-10(6-17)8-24-15-12(18)14(20)19(13)15/h2-5,12,15H,6-8,18H2,1H3/t12-,15-/m1/s1
SMILES:
COC1=CC=C(C=C1)COC(=O)C2=C(CSC3N2C(=O)C3N)CCl
Molecular Formula:
C16H17ClN2O4S
Molecular Weight:
368.8 g/mol
(1α)-4-(Chloromethyl)-7-oxo-8β-amino-2-thia-6-azabicyclo[4.2.0]octa-4-ene-5-carboxylic acid 4-methox
CAS No.: 106773-36-8
Main Products
VCID: VC0018909
Molecular Formula: C16H17ClN2O4S
Molecular Weight: 368.8 g/mol
![(1α)-4-(Chloromethyl)-7-oxo-8β-amino-2-thia-6-azabicyclo[4.2.0]octa-4-ene-5-carboxylic acid 4-methox - 106773-36-8](/images/no_structure.jpg)
| CAS No. | 106773-36-8 |
|---|---|
| Product Name | (1α)-4-(Chloromethyl)-7-oxo-8β-amino-2-thia-6-azabicyclo[4.2.0]octa-4-ene-5-carboxylic acid 4-methox |
| Molecular Formula | C16H17ClN2O4S |
| Molecular Weight | 368.8 g/mol |
| IUPAC Name | (4-methoxyphenyl)methyl (6R,7R)-7-amino-3-(chloromethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate |
| Standard InChI | InChI=1S/C16H17ClN2O4S/c1-22-11-4-2-9(3-5-11)7-23-16(21)13-10(6-17)8-24-15-12(18)14(20)19(13)15/h2-5,12,15H,6-8,18H2,1H3/t12-,15-/m1/s1 |
| Standard InChIKey | PBKFYMCZYNFVIA-IUODEOHRSA-N |
| Isomeric SMILES | COC1=CC=C(C=C1)COC(=O)C2=C(CS[C@H]3N2C(=O)[C@H]3N)CCl |
| SMILES | COC1=CC=C(C=C1)COC(=O)C2=C(CSC3N2C(=O)C3N)CCl |
| Canonical SMILES | COC1=CC=C(C=C1)COC(=O)C2=C(CSC3N2C(=O)C3N)CCl |
| PubChem Compound | 10872310 |
| Last Modified | Nov 11 2021 |
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